(R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
Overview
Description
“®-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate” is a chemical compound. It is a derivative of piperidine, which is a six-membered ring containing one nitrogen atom and five carbon atoms . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives, such as (S or R)-ethyl piperidine-3-carboxylate, are used as starting components for chiral optimization . The piperidine ring is essential for chiral optimization . In one synthesis example, tert-Butyl-3-((7-chloro-9H-pyrimido[4,5-b]indol-4-yl)(methyl)amino)piperidine-1-carboxylate was prepared from a precursor in dry THF .Molecular Structure Analysis
The molecule contains a total of 34 bonds. There are 14 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 six-membered ring, 1 (thio-) carbamate (aliphatic), and 1 secondary amine (aliphatic) .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, Methyl piperazine-1-carboxylate, are available. It has a molecular weight of 144.17 g/mol, an XLogP3-AA of -0.5, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 3, a Rotatable Bond Count of 1, an Exact Mass of 144.089877630 g/mol, a Monoisotopic Mass of 144.089877630 g/mol, a Topological Polar Surface Area of 41.6 Ų, a Heavy Atom Count of 10, and a Formal Charge of 0 .Scientific Research Applications
Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. These compounds play a crucial role in drug design and are present in more than twenty classes of pharmaceuticals and alkaloids . Let’s explore the applications of this intriguing compound:
Synthetic Applications
Substituted Piperidines:- Piperidines serve as essential building blocks for drug construction. Researchers have developed various methods for their synthesis, including cyclization, cycloaddition, annulation, and multicomponent reactions .
- The tert-butyl group in piperidine derivatives contributes to their stability and reactivity, making them valuable substrates for organic synthesis .
- Spiropiperidines are a class of piperidine derivatives with a unique spirocyclic structure. They find applications in medicinal chemistry due to their diverse biological activities .
- Condensed piperidines, formed by fusing piperidine rings with other heterocycles, offer exciting possibilities for drug discovery. Their structural diversity contributes to their pharmacological relevance .
- Piperidinones, containing a ketone group within the piperidine ring, exhibit interesting biological properties. Researchers explore their synthesis and evaluate their potential as drug candidates .
Pharmaceutical Applications
Chiral Optimization:- In drug development, piperidine derivatives (such as (S or R)-ethyl piperidine-3-carboxylate) serve as starting components for chiral optimization. The piperidine ring plays a crucial role in achieving desired stereochemistry .
- Scientists continuously explore the biological activity of synthetic and natural piperidines. These compounds may act as agonists, antagonists, or enzyme inhibitors, making them valuable tools for drug discovery .
Conclusion
“®-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate” represents a fascinating compound with diverse applications. Whether in drug synthesis, chiral optimization, or biological evaluation, piperidine derivatives continue to shape scientific research and pharmaceutical development.
For further reading, you can explore the comprehensive review by Frolov and Vereshchagin . Happy exploring! 🌟
Mechanism of Action
Future Directions
Piperidine derivatives are important in the pharmaceutical industry, and the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on developing new synthesis methods and exploring the potential pharmaceutical applications of piperidine derivatives.
properties
IUPAC Name |
tert-butyl (3R)-3-(methylaminomethyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-5-6-10(9-14)8-13-4/h10,13H,5-9H2,1-4H3/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWYMKDGOQBTQNE-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)CNC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@@H](C1)CNC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301127234 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (3R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301127234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate | |
CAS RN |
1312663-47-0 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (3R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1312663-47-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (3R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301127234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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